4-Chlorobenzophenone

Description

4-Chlorobenzophenone is a chemical compound with the molecular formula C13H9ClO and a molecular weight of 216.66 . It exists as a white to off-white powder or crystal . With a melting point of 74-76°C and a boiling point of 195-196°C at 23 hPa , it is slightly soluble in chloroform, ethyl acetate, and methanol, and has a water solubility of 20.706mg/L at 29℃ . Synonyms for 4-Chlorobenzophenone include p-CBP and 4-Chlorodiphenylketone .

This compound is a versatile building block in various chemical syntheses . It is used as an intermediate in the production of pharmaceuticals and agrochemicals, including herbicides . 4-Chlorobenzophenone is also utilized in UV-curable coatings and adhesives as a photoinitiator, enhancing the curing process and improving product durability . Furthermore, it acts as a UV filter in cosmetics, protecting the skin from harmful UV radiation and ensuring product stability . It is also employed in analytical methods for detecting and quantifying other compounds .

A similar compound is benzophenone, which lacks the chlorine substituent. Benzophenone is also used as a UV filter, as well as a photoinitiator in some applications. Another related compound is 2-Chlorobenzophenone, where the chlorine atom is in a different position on the benzophenone structure.

• CAS No.: 134-85-0
• Product Name: 4-Chlorobenzophenone
• Molecular Formula: C13H9ClO
• Molecular Weight: 216.66 g/mol
• IUPAC Name: (4-chlorophenyl)-phenylmethanone
• Standard InChI: InChI=1S/C13H9ClO/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9H
• Standard InChIKey: UGVRJVHOJNYEHR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (4-Chlorophenyl)phenylmethanone; 4-Benzoylphenyl Chloride; 4-CBP; 4-Chlorobenzophenone; 4-Chlorophenyl Phenyl Ketone; CBP; Initiator 1046; NSC 2872; Phenyl 4-Chlorophenyl Ketone; p-CBP; p-Chlorobenzophenone; p-Chlorophenyl Phenyl Ketone
• PubChem Compound: 8653
• Last Modified: Aug 15 2023